Cas no 106087-09-6 (1H-Pyrazolium, 3-amino-1-ethyl-4,5-dihydro-1-phenyl-, iodide)

• Product Name: 1H-Pyrazolium, 3-amino-1-ethyl-4,5-dihydro-1-phenyl-, iodide
• CAS No: 106087-09-6
• MF: C₁₁H₁₆IN₃
• MW: 317.16931438446
• CID: 1179473
• PubChem ID: 13585073
• Update Time: 2025-04-20

1H-Pyrazolium, 3-amino-1-ethyl-4,5-dihydro-1-phenyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium, 3-amino-1-ethyl-4,5-dihydro-1-phenyl-, iodide
• 2-ethyl-2-phenyl-3,4-dihydropyrazol-2-ium-5-amine,iodide
• 3-amino-1-ethyl-4,5-dihydro-1-phenyl-1H-pyrazolium iodide
• 3-Amino-1-ethyl-1-phenyl-4,5-dihydro-1H-pyrazol-1-ium iodide
• DTXSID20544390
• 106087-09-6

• Inchi： 1S/C11H16N3.HI/c1-2-14(9-8-11(12)13-14)10-6-4-3-5-7-10;/h3-7H,2,8-9H2,1H3,(H2,12,13);1H/q+1;/p-1
• InChI Key： KHMTYEJHEHQEIF-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C2C=CC=CC=2)(CC)CCC(N)=N1

Computed Properties

• Exact Mass: 317.03900
• Monoisotopic Mass: 317.03890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 35.88000
• LogP: -0.56830